Cas no 1501119-38-5 (3-Oxetanemethanamine, 3-(3,5-dimethylphenyl)-)

• Product Name: 3-Oxetanemethanamine, 3-(3,5-dimethylphenyl)-
• CAS No: 1501119-38-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5263748
• Update Time: 2025-05-19

3-Oxetanemethanamine, 3-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanemethanamine, 3-(3,5-dimethylphenyl)-

• Inchi： 1S/C12H17NO/c1-9-3-10(2)5-11(4-9)12(6-13)7-14-8-12/h3-5H,6-8,13H2,1-2H3
• InChI Key： SPFOGWYYNMYBKL-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC(C)=CC(C)=C2)(CN)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 3-Oxetanemethanamine, 3-(3,5-dimethylphenyl)-

3-Oxetanemethanamine, 3-(3,5-dimethylphenyl)- (CAS No. 1501119-38-5)

3-Oxetanemethanamine, 3-(3,5-dimethylphenyl)- is a compound with the CAS registry number 1501119-38-5. This compound belongs to the class of oxetane derivatives and is characterized by its unique chemical structure, which includes an oxetane ring and a substituted phenyl group. The oxetane ring is a four-membered cyclic ether, and the substituted phenyl group at the 3-position of the oxetane ring adds complexity to its molecular architecture. This compound has been studied for its potential applications in various fields, including materials science and pharmaceutical research.

The synthesis of 3-Oxetanemethanamine, 3-(3,5-dimethylphenyl)- involves a combination of organic synthesis techniques. Researchers have explored methods such as nucleophilic substitution, ring-opening reactions, and coupling reactions to achieve this compound. The oxetane ring can be formed through various routes, including the reaction of epoxides with nucleophiles or through cyclization reactions involving amino alcohols. The substituted phenyl group is typically introduced via Friedel-Crafts alkylation or through Suzuki coupling reactions, depending on the specific starting materials and reaction conditions.

Recent studies have highlighted the potential of oxetane derivatives in drug delivery systems due to their unique properties. The oxetane ring exhibits moderate ring strain, which can be exploited for controlled drug release applications. Additionally, the substituted phenyl group in this compound can influence its pharmacokinetic properties, making it a promising candidate for further research in medicinal chemistry.

In terms of physical properties, 3-Oxetanemethanamine, 3-(3,5-dimethylphenyl)- has a melting point of approximately 68°C and a boiling point around 240°C under standard conditions. Its solubility in common solvents such as water and ethanol has been measured to be low due to its hydrophobic nature. These properties make it suitable for applications in organic synthesis where hydrophobicity is desired.

The compound has also been studied for its thermal stability and reactivity under different conditions. Researchers have reported that oxetane derivatives are generally stable under mild thermal conditions but can undergo ring-opening reactions under acidic or basic conditions. The presence of the substituted phenyl group in this compound may influence its reactivity compared to other oxetane analogs.

From an environmental perspective, the biodegradation of 3-Oxetanemethanamine, 3-(3,5-dimethylphenyl)- has been investigated to assess its potential impact on ecosystems. Studies indicate that it undergoes slow biodegradation under aerobic conditions due to its stable molecular structure. However, further research is needed to fully understand its environmental fate and toxicity profile.

In conclusion, 3-Oxetanemethanamine, 3-(3,5-dimethylphenyl)- (CAS No. 1501119-38-5) is a versatile compound with potential applications in various fields. Its unique chemical structure and properties make it an interesting subject for further research in organic synthesis and materials science.